Cas no 2229339-60-8 (tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate
• CAS No: 2229339-60-8
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 5947253
• PubChem ID: 152577620
• Update Time: 2025-06-08

tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate
• EN300-1898953
• 2229339-60-8
• tert-butyl N-[3-(azidomethyl)oxolan-3-yl]carbamate

• Inchi： 1S/C10H18N4O3/c1-9(2,3)17-8(15)13-10(6-12-14-11)4-5-16-7-10/h4-7H2,1-3H3,(H,13,15)
• InChI Key： YSUJUTIBGCLQAP-UHFFFAOYSA-N
• SMILES： O1CCC(CN=[N+]=[N-])(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.9Ų

Additional information on tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate (CAS No. 2229339-60-8)

The compound tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate (CAS No. 2229339-60-8) is a specialized carbamate derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring an azidomethyl group and a tert-butyl carbamate moiety, makes it a versatile intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in click chemistry, a rapidly growing area that leverages azide-alkyne cycloaddition for efficient molecular assembly.

In recent years, the demand for high-purity intermediates like tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate has surged, driven by advancements in drug discovery and bioconjugation techniques. This compound is often utilized in the synthesis of peptide mimetics and small-molecule inhibitors, which are critical for targeting protein-protein interactions and enzyme modulation. Its compatibility with solid-phase synthesis further enhances its utility in combinatorial chemistry libraries, a topic frequently searched by scientists exploring high-throughput screening methods.

One of the most discussed applications of tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate is its role in PROTAC (Proteolysis Targeting Chimeras) development. PROTACs are a groundbreaking class of therapeutics that degrade target proteins via the ubiquitin-proteasome system. The azide functionality in this compound allows for precise conjugation with linker molecules, a feature highly sought after in precision medicine research. This aligns with the growing trend of targeted protein degradation, a hot topic in cancer therapy and neurodegenerative disease research.

From a synthetic chemistry perspective, the stability of the tert-butyl carbamate group in tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate makes it an excellent candidate for orthogonal protection strategies. This is particularly valuable in multi-step synthesis, where selective deprotection is required. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its relevance in modern green chemistry initiatives, a subject of increasing interest due to its emphasis on sustainable practices.

Another area where tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate shines is in the development of biocompatible materials. Its azide group enables facile incorporation into hydrogels and polymer networks, which are widely used in tissue engineering and drug delivery systems. This has sparked discussions in online forums and search queries related to 3D bioprinting and smart biomaterials, highlighting the compound’s interdisciplinary appeal.

Quality control and analytical characterization of tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate are critical for ensuring its performance in downstream applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently searched by quality assurance professionals and analytical chemists, reflecting the compound’s importance in GMP-compliant manufacturing.

In summary, tert-butyl N-3-(azidomethyl)oxolan-3-ylcarbamate (CAS No. 2229339-60-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical biology. Its unique properties align with current trends in precision medicine, sustainable synthesis, and advanced biomaterials, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic and diagnostic innovations.